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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B145819

5-Aminotetrazole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of 5-Aminotetrazole (5-AT), a high-nitrogen heterocyclic compound. The
information is curated for researchers, scientists, and professionals in drug development and
materials science who are interested in the fundamental characteristics and experimental
analysis of this compound.

Physical and Chemical Properties

5-Aminotetrazole is a white, crystalline solid at room temperature. It is an organic compound
with the chemical formula CHsNs and a molar mass of 85.07 g/mol . The compound can exist in
both anhydrous and monohydrated forms.

Quantitative Data Summary

The following tables summarize the key quantitative physical and chemical properties of 5-
Aminotetrazole.
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Property Value Reference(s)
Molecular Formula CHsNs

Molar Mass 85.07 g/mol

Appearance White crystalline powder/solid

Melting Point 201-205 °C (decomposes)

Boiling Point 57.6 °C (rough estimate)

Density 1.50 g/cm3

Vapor Pressure OPaat25-°C

Refractive Index 2.1050 (estimate)

Table 1: General Physical Properties of 5-Aminotetrazole

Property Value Conditions Reference(s)
pKax 1.76 20 °C
pKaz 6.07 20 °C

Table 2: Dissociation Constants of 5-Aminotetrazole
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Solubility (mole fraction, x)
Solvent Reference(s)
at 323.15 K (50 °C)

N,N-Dimethylformamide (DMF)  7.951 x 102

N-Methyl-2-pyrrolidone (NMP) 7.415 x 1072

1,4-Dioxane 6.523 x 102
Toluene 3.811 x 1073
Isopropanol 1.692 x 103
Ethanol 1.752 x 103
Acetone 1.620 x 103
n-Propanol 1.566 x 103
Methanol 1.470 x 10—3
Ethyl acetate 1.393 x 103
1-Butanol 1.315 x 103
Acetonitrile 3.85x 104

Table 3: Solubility of 5-Aminotetrazole in Various Solvents

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and
characterization of 5-Aminotetrazole.

Synthesis of 5-Aminotetrazole

One common method for the synthesis of 5-Aminotetrazole involves the diazotization of
aminoguanidine.

Materials:

e Aminoguanidine bicarbonate
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e 32% Nitric acid

e 35% Sodium nitrite solution

e Sodium carbonate

e 30% Sulfuric acid

o Ethanol (for recrystallization)

¢ Distilled water

Procedure:

e Slowly add 68 grams of aminoguanidine bicarbonate to 200 ml of 32% nitric acid with
stirring. Carbon dioxide will be evolved.

» To the resulting aminoguanidine nitrate solution, slowly add 90-100 ml of 35% sodium nitrite
solution dropwise. Maintain the reaction temperature below 30-35 °C. The solution will turn a
brown-red color upon completion of the diazotization.

o While stirring, add 58 grams of sodium carbonate portion-wise to the reaction mixture.

o Fit the flask with a reflux condenser and heat the mixture for 4 hours.

o After reflux, neutralize the hot solution with 30% sulfuric acid.

« Allow the solution to cool, which will cause 5-aminotetrazole to crystallize.

o Collect the crystals by filtration and wash them with a small amount of cold water.

o Recrystallize the crude product from a hot water and ethanol mixture to obtain pure 5-
aminotetrazole.
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Caption: Synthesis pathway of 5-Aminotetrazole.

Solubility Determination by Isothermal Saturation
Method

The solubility of 5-Aminotetrazole in various solvents can be determined using the isothermal
saturation method.

Apparatus:

» Jacketed glass vessel with a magnetic stirrer

e Thermostatic water bath

o High-Performance Liquid Chromatography (HPLC) system
Procedure:

e Add an excess amount of 5-Aminotetrazole to a known volume of the selected solvent in
the jacketed glass vessel.
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Maintain a constant temperature by circulating water from the thermostatic bath through the
jacket of the vessel.

Stir the mixture continuously to facilitate the dissolution process and reach equilibrium.
Periodically withdraw samples from the supernatant.
Filter the samples to remove any undissolved solid particles.

Analyze the concentration of 5-Aminotetrazole in the filtrate using a validated HPLC
method.

Continue sampling until the concentration of 5-Aminotetrazole in the solution remains
constant over a significant period, indicating that equilibrium has been reached.

Repeat the procedure at different temperatures to determine the temperature dependence of
solubility.

To cite this document: BenchChem. [Physical and chemical properties of 5-Aminotetrazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145819#physical-and-chemical-properties-of-5-
aminotetrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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